Cas no 2097865-73-9 (N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]cyclopentanecarboxamide)

• Product Name: N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]cyclopentanecarboxamide
• CAS No: 2097865-73-9
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• CID: 5354747
• Update Time: 2025-06-13

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)cyclopentanecarboxamide
• N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]cyclopentanecarboxamide
• N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]cyclopentanecarboxamide

• Inchi： 1S/C16H19NO2S/c18-16(12-4-1-2-5-12)17-10-14(13-7-9-20-11-13)15-6-3-8-19-15/h3,6-9,11-12,14H,1-2,4-5,10H2,(H,17,18)
• InChI Key： VPYYDEFGDRADCJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1=CC=CO1)CNC(C1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 330
• XLogP3: 3.3
• Topological Polar Surface Area: 70.5

Additional information on N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]cyclopentanecarboxamide

Comprehensive Overview of N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]cyclopentanecarboxamide (CAS No. 2097865-73-9)

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]cyclopentanecarboxamide (CAS No. 2097865-73-9) is a novel synthetic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This molecule features a unique hybrid structure combining furan and thiophene moieties, which are known for their diverse pharmacological activities. The presence of a cyclopentanecarboxamide group further enhances its potential as a scaffold for drug discovery. Researchers are particularly interested in its applications as a modulator of biological targets, given its structural complexity and functional versatility.

The compound's CAS number 2097865-73-9 serves as a critical identifier in chemical databases, ensuring precise tracking in research and development. Its systematic name, N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]cyclopentanecarboxamide, highlights the intricate bonding patterns and heterocyclic components that define its chemical behavior. Recent studies suggest that such hybrid structures may exhibit synergistic effects, making them valuable in the design of new therapeutic agents. For instance, the furan-thiophene core is often associated with anti-inflammatory and antimicrobial properties, while the cyclopentanecarboxamide moiety can influence metabolic stability and bioavailability.

In the context of current trends, the demand for heterocyclic compounds like N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]cyclopentanecarboxamide is rising due to their relevance in precision medicine and targeted drug delivery. Search engine analytics reveal frequent queries such as "role of furan derivatives in drug design" and "thiophene-based bioactive molecules," underscoring the scientific community's focus on these motifs. Additionally, the compound's potential applications in neurodegenerative disease research and cancer therapy align with growing public interest in breakthrough treatments for these conditions.

From a synthetic perspective, the preparation of CAS No. 2097865-73-9 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to optimize yield and purity. The compound's physicochemical properties, including solubility and logP, are critical for its formulation in pharmaceutical products. Researchers are also investigating its structure-activity relationships (SAR) to identify analogs with enhanced efficacy and reduced side effects.

Environmental and regulatory considerations are equally important when evaluating N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]cyclopentanecarboxamide. While it is not classified as a hazardous material, its biodegradation and ecotoxicological profile are under scrutiny to ensure compliance with green chemistry principles. The compound's stability under various storage conditions and compatibility with excipients are also key factors in its development as a potential active pharmaceutical ingredient (API).

In summary, N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]cyclopentanecarboxamide (CAS No. 2097865-73-9) represents a promising candidate for further exploration in drug discovery and material science. Its hybrid architecture, combining furan, thiophene, and cyclopentanecarboxamide units, offers a rich platform for innovation. As research progresses, this compound may unlock new avenues for treating complex diseases, aligning with global healthcare priorities and scientific advancements.